Cas no 3836-24-6 (L-Alanine, 3-(1-propenylsulfinyl)-)

• Product Name: L-Alanine, 3-(1-propenylsulfinyl)-
• CAS No: 3836-24-6
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 292288
• Update Time: 2025-10-22

L-Alanine, 3-(1-propenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-(1-propenylsulfinyl)-
• (2R)-2-amino-3-prop-1-enylsulfinylpropanoic acid
• L-cystein<wbr>
• LogP
• N-prop-1-<wbr>

• Inchi： 1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2-3,5H,4,7H2,1H3,(H,8,9)/b3-2+/t5-,11?/m0/s1
• InChI Key： OKYHUOHBRKWCQJ-FTJYXMLISA-N
• SMILES： S(/C=C/C)(C[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 485.22717

Experimental Properties

• PSA: 84.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine, 3-(1-propenylsulfinyl)-

L-Alanine, 3-(1-Propenylsulfinyl): A Comprehensive Overview

L-Alanine, 3-(1-propenylsulfinyl), also known by its CAS registry number 3836-24-6, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a derivative of L-alanine, a naturally occurring amino acid that plays a crucial role in various biological processes. The addition of the 1-propenylsulfinyl group introduces unique chemical properties, making it a subject of extensive research in recent years.

The molecular structure of L-Alanine, 3-(1-propenylsulfinyl) consists of an L-alanine backbone with a sulfinyl group attached to the third carbon atom. This configuration imparts distinct electronic and steric properties to the molecule, which are essential for its functional applications. The sulfinyl group, in particular, contributes to the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of L-Alanine, 3-(1-propenylsulfinyl) in the development of novel pharmaceutical agents. Researchers have explored its role as a chiral auxiliary in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched compounds. This application is particularly valuable in drug discovery, as chirality plays a critical role in the efficacy and safety of many medications.

In addition to its pharmaceutical applications, L-Alanine, 3-(1-propenylsulfinyl) has shown promise in agricultural chemistry. Its ability to act as a plant growth regulator has been investigated in several studies, where it was found to enhance crop yield and stress tolerance in various plant species. This property makes it a potential candidate for sustainable agricultural practices.

The synthesis of L-Alanine, 3-(1-propenylsulfinyl) involves a multi-step process that typically begins with the isolation of L-alanine from natural sources or through chemical synthesis. The subsequent introduction of the 1-propenylsulfinyl group requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis pathway.

From an environmental perspective, L-Alanine, 3-(1-propenylsulfinyl) exhibits favorable biodegradability characteristics, making it an eco-friendly alternative to traditional synthetic compounds. Its low toxicity profile further supports its use in applications where human and environmental safety are paramount.

In conclusion, L-Alanine, 3-(1-propenylsulfinyl) (CAS No: 3836-24-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs position it as a valuable tool in advancing scientific and industrial endeavors.